Cas no 957484-20-7 (3-(1,3-Dimethyl-1H-pyrazol-4-yl)isoxazole-5-carboxylic acid)

• Product Name: 3-(1,3-Dimethyl-1H-pyrazol-4-yl)isoxazole-5-carboxylic acid
• CAS No: 957484-20-7
• MF: C₉H₉N₃O₃
• MW: 207.186061620712
• MDL: MFCD04970288
• CID: 1085328
• PubChem ID: 6485393
• Update Time: 2025-09-25

3-(1,3-Dimethyl-1H-pyrazol-4-yl)isoxazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(1,3-Dimethyl-1H-pyrazol-4-yl)isoxazole-5-carboxylic acid
• DTXSID90424514
• Z1263738343
• A917386
• LS-03310
• 3-(1,3-dimethylpyrazol-4-yl)isoxazole-5-carboxylic acid
• 3-(1,3-dimethyl-1H-pyrazol-4-yl)-1,2-oxazole-5-carboxylic acid
• 957484-20-7
• AKOS000310425
• EN300-92448
• 3-(1,3-Dimethyl-1H-pyrazol-4-yl)isoxazole-5-carboxylicacid
• CS-0264246
• MFCD04970288
• 3-(1,3-dimethyl-1H-pyrazol-4-yl)-5-isoxazolecarboxylic acid
• 3-(1,3-dimethylpyrazol-4-yl)-1,2-oxazole-5-carboxylic acid
• 3-(1,3-dimethyl-1H-pyrazol-4-yl)isoxazole-5-carboxylic acid(SALTDATA: FREE)
• ALBB-009879
• 5-isoxazolecarboxylic acid, 3-(1,3-dimethyl-1H-pyrazol-4-yl)-
• STK342054
• BBL039457

• MDL： MFCD04970288
• Inchi： 1S/C9H9N3O3/c1-5-6(4-12(2)10-5)7-3-8(9(13)14)15-11-7/h3-4H,1-2H3,(H,13,14)
• InChI Key： JMBLIUHKCUGQRU-UHFFFAOYSA-N
• SMILES： O1C(C(=O)O)=CC(C2=CN(C)N=C2C)=N1

Computed Properties

• Exact Mass: 207.06439116g/mol
• Monoisotopic Mass: 207.06439116g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 81.2Ų

3-(1,3-Dimethyl-1H-pyrazol-4-yl)isoxazole-5-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Sealed in dry,2-8°C